Cas no 1805542-01-1 (4-(Aminomethyl)-2-(difluoromethyl)-5-hydroxypyridine-3-methanol)

• Product Name: 4-(Aminomethyl)-2-(difluoromethyl)-5-hydroxypyridine-3-methanol
• CAS No: 1805542-01-1
• MF: C₈H₁₀F₂N₂O₂
• MW: 204.174008846283
• CID: 4890097
• Update Time: 2025-07-21

4-(Aminomethyl)-2-(difluoromethyl)-5-hydroxypyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-2-(difluoromethyl)-5-hydroxypyridine-3-methanol

• Inchi： 1S/C8H10F2N2O2/c9-8(10)7-5(3-13)4(1-11)6(14)2-12-7/h2,8,13-14H,1,3,11H2
• InChI Key： ODWAOXGABRIESS-UHFFFAOYSA-N
• SMILES： FC(C1C(CO)=C(C(=CN=1)O)CN)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 183
• XLogP3: -0.3
• Topological Polar Surface Area: 79.4

Additional information on 4-(Aminomethyl)-2-(difluoromethyl)-5-hydroxypyridine-3-methanol

Research Brief on 4-(Aminomethyl)-2-(difluoromethyl)-5-hydroxypyridine-3-methanol (CAS: 1805542-01-1)

The compound 4-(Aminomethyl)-2-(difluoromethyl)-5-hydroxypyridine-3-methanol (CAS: 1805542-01-1) has recently emerged as a promising candidate in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyridine core with aminomethyl, difluoromethyl, and hydroxymethyl substituents, has garnered attention due to its potential applications in drug discovery and development. Recent studies have focused on its synthesis, structural characterization, and biological activity, particularly in the context of enzyme inhibition and therapeutic targeting.

One of the key areas of interest is the compound's role as a potential inhibitor of specific enzymes involved in metabolic pathways. A 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that 4-(Aminomethyl)-2-(difluoromethyl)-5-hydroxypyridine-3-methanol exhibits significant inhibitory activity against certain kinases, which are critical targets in cancer therapy. The study utilized X-ray crystallography to elucidate the binding mode of the compound, revealing interactions with key residues in the active site of the target enzyme. These findings suggest that the molecule could serve as a scaffold for the development of novel kinase inhibitors.

In addition to its kinase inhibitory properties, recent research has explored the compound's potential in antimicrobial applications. A preprint article from *BioRxiv* (2024) reported that derivatives of 4-(Aminomethyl)-2-(difluoromethyl)-5-hydroxypyridine-3-methanol showed potent activity against drug-resistant bacterial strains, including methicillin-resistant *Staphylococcus aureus* (MRSA). The study highlighted the importance of the difluoromethyl group in enhancing the compound's bioavailability and stability, which are critical factors for antimicrobial efficacy.

The synthesis of 4-(Aminomethyl)-2-(difluoromethyl)-5-hydroxypyridine-3-methanol has also been a focus of recent investigations. A 2023 paper in *Organic Letters* described a novel, high-yield synthetic route that employs catalytic asymmetric hydrogenation to achieve enantioselective production of the compound. This advancement is particularly significant for the pharmaceutical industry, as it enables the production of enantiomerically pure forms, which are often required for drug development.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic properties of 4-(Aminomethyl)-2-(difluoromethyl)-5-hydroxypyridine-3-methanol. A recent review in *Expert Opinion on Drug Discovery* (2024) pointed out that while the compound exhibits favorable in vitro activity, its in vivo performance needs further refinement to address issues such as metabolic stability and tissue distribution. Ongoing research is exploring prodrug strategies and formulation technologies to overcome these limitations.

In conclusion, 4-(Aminomethyl)-2-(difluoromethyl)-5-hydroxypyridine-3-methanol (CAS: 1805542-01-1) represents a versatile and promising molecule in chemical biology and pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable candidate for further investigation. Future studies should focus on optimizing its pharmacological properties and exploring its potential in diverse therapeutic areas, including oncology and infectious diseases.